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Compound of Interest

Compound Name: Nitrosyl bromide

Cat. No.: B14713873

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of Nitrosyl bromide (NOBr) gas. The information is presented in a clear and structured format
to facilitate understanding and application in research and development settings. This
document summarizes key quantitative data, outlines detailed experimental methodologies for
their determination, and provides visualizations of the relevant chemical processes.

Core Thermodynamic Properties

Nitrosyl bromide is a red gas at room temperature, and its thermodynamic properties are
crucial for understanding its reactivity and stability.[1] The key thermodynamic parameters for
NOBr gas under standard conditions (298.15 K and 1 bar) are summarized in the table below.
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Thermodynamic

Symbol Value Units
Property
Standard Molar

_ AfH° 82.13 kJ/mol

Enthalpy of Formation
Standard Molar

S° 273.53 J/mol-K
Entropy
Molar Heat Capacity

Cop 45.5 J/mol-K

at Constant Pressure

Data sourced from the NIST WebBook.[2]

Experimental Protocols for Determining
Thermodynamic Properties

The accurate determination of the thermodynamic properties of Nitrosyl bromide gas requires
precise experimental techniques. The following sections describe representative methodologies
for measuring its enthalpy of formation, entropy, and for studying its decomposition equilibrium.

Determination of the Standard Molar Enthalpy of
Formation (AfH°) by Calorimetry

The standard molar enthalpy of formation of Nitrosyl bromide gas can be determined
indirectly using reaction calorimetry, by measuring the heat evolved or absorbed in a reaction
involving NOBr. A common method is to study the heat of decomposition.

Experimental Workflow:
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Workflow for Calorimetric Determination of AfH° of NOBr

Sample Preparation

Synthesize and purify NOBr gas

Calorimetry Measurement

Introduce a known amount of NOBr into a reaction calorimeter

Initiate decomposition of NOBr into NO and Br2

Measure the temperature change (AT) of the calorimeter system

Data Aiwalysis

'
I

Click to download full resolution via product page

Calorimetric Determination of AfH°® of NOBr
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Methodology:

e Synthesis and Purification of NOBr: Nitrosyl bromide is synthesized by the direct reaction
of nitric oxide (NO) with bromine (Brz). The resulting gas is purified to remove any unreacted
starting materials or byproducts.

o Calorimeter Setup: A high-precision reaction calorimeter, such as a bomb calorimeter, is
used. The heat capacity of the calorimeter is determined beforehand by a standard reaction
with a known enthalpy change.

o Sample Introduction: A precisely measured amount (moles) of purified NOBr gas is
introduced into the reaction vessel of the calorimeter.

o Decomposition Initiation: The decomposition of NOBr into NO and Br: is initiated. This can
be achieved by providing a small energy input, such as a spark or a rapid temperature
increase, to overcome the activation energy of the decomposition reaction.

o Temperature Measurement: The temperature of the calorimeter is monitored with high
precision throughout the reaction. The maximum temperature change (AT) resulting from the
decomposition is recorded.

» Calculation of Heat of Reaction: The heat of reaction (q_rxn) is calculated using the formula:
g_rxn =- C_cal * AT where C_cal is the heat capacity of the calorimeter.

o Calculation of Enthalpy of Decomposition: The molar enthalpy of decomposition
(AH_decomp) is then determined by dividing the heat of reaction by the number of moles of
NOBr decomposed.

e Application of Hess's Law: The standard molar enthalpy of formation of NOBr (AfH°(NOBr))
is calculated using Hess's Law and the known standard molar enthalpies of formation of the
products (NO and Brz2): 2NOBr(g) — 2NO(g) + Brz(g) AH_decomp = [2 * AfH°(NO)] - [2 *
AfH°(NOBr)] By rearranging the equation and substituting the known values, the AfH° of
NOBr can be determined.

Determination of Standard Molar Entropy (S°) by
Spectroscopy
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The standard molar entropy of a gas can be determined from its molecular properties obtained
through spectroscopic techniques, such as infrared (IR) and microwave spectroscopy. These
methods provide information about the vibrational and rotational energy levels of the molecule.

Experimental Workflow:

Workflow for Spectroscopic Determination of S° of NOBr

Spectroscopic Analysis
Obtain the Infrared (IR) spectrum of NOBr gas Obtain the Microwave (MW) spectrum of NOBr gas

/ Data Extraction \
Determine vibrational frequencies from the IR spectrum Determine rotational constants and molecular geometry from the MW spectrum

\ / Entropy Calculation

Calculate the vibrational and rotational partition functions

e

Calculate the vibrational contribution to entropy (S_vib) Calculate the rotational contribution to entropy (S_rot) Calculate the translational contribution to entropy (S_trans)

S

Sum the contributions to obtain the total standard molar entropy (S°)

Click to download full resolution via product page

Spectroscopic Determination of S° of NOBr
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Methodology:

« Infrared (IR) Spectroscopy: A sample of purified NOBr gas is introduced into the sample cell
of an IR spectrometer. The IR spectrum is recorded, showing absorption bands
corresponding to the fundamental vibrational modes of the NOBr molecule. From the
positions of these bands, the vibrational frequencies (v) are determined.

e Microwave (MW) Spectroscopy: The microwave spectrum of NOBr gas is obtained using a
microwave spectrometer. This provides highly accurate measurements of the rotational
constants (A, B, C) of the molecule. From these constants, the moments of inertia and the
precise molecular geometry (bond lengths and bond angle) can be determined.

e Calculation of Partition Functions:

o Vibrational Partition Function (g_vib): Calculated for each vibrational mode using the
determined vibrational frequencies.

o Rotational Partition Function (q_rot): Calculated using the rotational constants obtained
from the microwave spectrum.

o Calculation of Entropy Contributions: The total standard molar entropy (S°) is the sum of the
translational, rotational, vibrational, and electronic contributions. For a non-linear molecule
like NOBr at standard temperature, the main contributions are:

o

Translational Entropy (S_trans): Calculated using the Sackur-Tetrode equation, which
depends on the molecular mass and temperature.

o Rotational Entropy (S_rot): Calculated from the rotational partition function.

o Vibrational Entropy (S_vib): Calculated from the vibrational partition functions for each
vibrational mode.

o The electronic contribution is typically negligible for NOBr at standard temperature as the
ground electronic state is non-degenerate.

» Total Entropy: The individual contributions are summed to give the total standard molar
entropy of the gas.
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Study of Decomposition Equilibrium

The decomposition of Nitrosyl bromide is a reversible reaction that reaches equilibrium. The
equilibrium constant (K_p or K_c) can be determined by measuring the partial pressures or
concentrations of the reactants and products at equilibrium.

Reaction Equilibrium:

Decomposition Equilibrium of Nitrosyl Bromide

AN[@131((s)]

Decomposition / Formation

2NO(g) + Br2(g)

Click to download full resolution via product page
Decomposition of Nitrosyl Bromide
Methodology:

o Reaction Setup: A known initial amount of NOBr gas is placed in a sealed reaction vessel of
a known volume. The vessel is equipped with a pressure sensor and a means to measure
the composition of the gas mixture at equilibrium, such as a gas chromatograph (GC) or a
mass spectrometer (MS).

o Equilibration: The vessel is maintained at a constant temperature, and the system is allowed
to reach equilibrium. The total pressure inside the vessel is monitored until it becomes
constant, indicating that equilibrium has been reached.[3][4][5][6][7]

o Equilibrium Analysis:
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o Using a Pressure Sensor: The total pressure at equilibrium is measured. From the
stoichiometry of the reaction, the partial pressures of NOBr, NO, and Brz can be
calculated.

o Using GC or MS: A sample of the gas mixture at equilibrium is withdrawn and analyzed to
determine the molar concentrations or mole fractions of each component.

o Calculation of the Equilibrium Constant (K_p): The equilibrium constant in terms of partial
pressures (K_p) is calculated using the following expression: K_p = (P_NO)2* (P_Brz2) /
(P_NOBFr)2 where P represents the partial pressure of each gas at equilibrium.

Conclusion

This technical guide has provided a detailed overview of the key thermodynamic properties of
Nitrosyl bromide gas, including its standard molar enthalpy of formation, standard molar
entropy, and molar heat capacity. Representative experimental protocols for the determination
of these properties through calorimetry and spectroscopy, as well as for the study of its
decomposition equilibrium, have been outlined. The provided data and methodologies are
essential for researchers and professionals working with this compound, enabling a deeper
understanding of its chemical behavior and facilitating its application in various scientific and
industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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